Cas no 1065484-64-1 (2-(2-Bromo-pyridin-3-yloxy)-pyrazine)

2-(2-Bromo-pyridin-3-yloxy)-pyrazine is a heterocyclic compound featuring a pyrazine core linked to a brominated pyridine moiety via an ether bridge. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its stable yet modifiable framework makes it valuable for constructing complex molecular architectures. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science. Suitable for controlled functionalization, it serves as a key building block in the development of biologically active compounds and advanced materials.
2-(2-Bromo-pyridin-3-yloxy)-pyrazine structure
1065484-64-1 structure
Product Name:2-(2-Bromo-pyridin-3-yloxy)-pyrazine
CAS No:1065484-64-1
MF:C9H6BrN3O
MW:252.067440509796
CID:2189057
PubChem ID:45789065
Update Time:2025-10-29

2-(2-Bromo-pyridin-3-yloxy)-pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-pyridin-3-yloxy)-pyrazine
    • 2-(2-bromopyridin-3-yl)oxypyrazine
    • 2-((2-Bromopyridin-3-yl)oxy)pyrazine
    • 1065484-64-1
    • 2-[(2-Bromopyridin-3-yl)oxy]pyrazine
    • DTXSID70671842
    • DB-312490
    • AKOS015941607
    • 2-(2-BroMo-pyridin-3-yloxy)-pyrazine, 98+% C9H6BrN3O, MW: 252.07
    • MDL: MFCD10698942
    • Inchi: 1S/C9H6BrN3O/c10-9-7(2-1-3-13-9)14-8-6-11-4-5-12-8/h1-6H
    • InChI Key: ATUXTIWJIQXWFF-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)OC1C=NC=CN=1

Computed Properties

  • Exact Mass: 250.96942g/mol
  • Monoisotopic Mass: 250.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.617

2-(2-Bromo-pyridin-3-yloxy)-pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
089526-500mg
2-(2-Bromo-pyridin-3-yloxy)-pyrazine
1065484-64-1
500mg
£244.00 2022-03-01
Chemenu
CM334453-1g
2-((2-Bromopyridin-3-yl)oxy)pyrazine
1065484-64-1 95%+
1g
$497 2021-08-18
Chemenu
CM334453-1g
2-((2-Bromopyridin-3-yl)oxy)pyrazine
1065484-64-1 95%+
1g
$541 2023-01-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1778886-500mg
2-((2-Bromopyridin-3-yl)oxy)pyrazine
1065484-64-1 97%
500mg
¥7699.00 2024-08-09

Additional information on 2-(2-Bromo-pyridin-3-yloxy)-pyrazine

Recent Advances in the Study of 2-(2-Bromo-pyridin-3-yloxy)-pyrazine (CAS: 1065484-64-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Bromo-pyridin-3-yloxy)-pyrazine (CAS: 1065484-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a bromo-pyridine moiety linked to a pyrazine ring, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving 2-(2-Bromo-pyridin-3-yloxy)-pyrazine is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The bromo-pyridine and pyrazine moieties of this compound provide reactive sites for further functionalization, enabling the creation of diverse kinase inhibitors. Recent publications have highlighted its use in the development of selective inhibitors for kinases such as JAK2 and EGFR, which are important targets in oncology.

In addition to its role as a synthetic intermediate, 2-(2-Bromo-pyridin-3-yloxy)-pyrazine has been studied for its direct biological activity. Preliminary in vitro studies have demonstrated its potential as an anti-proliferative agent against certain cancer cell lines. Mechanistic studies suggest that the compound may interfere with key signaling pathways involved in cell growth and survival. However, further research is needed to fully elucidate its mode of action and optimize its pharmacological properties.

Recent advancements in synthetic chemistry have also improved the accessibility of 2-(2-Bromo-pyridin-3-yloxy)-pyrazine. Novel synthetic routes have been developed to enhance yield and purity, making it more feasible for large-scale production. These improvements are critical for its broader application in drug discovery and development. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-Bromo-pyridin-3-yloxy)-pyrazine and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-(2-Bromo-pyridin-3-yloxy)-pyrazine (CAS: 1065484-64-1) represents a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential. Ongoing research aims to further explore its therapeutic applications and optimize its properties for clinical use. As the field progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent